1-(2-Fluoroethyl)cyclohexane-1-carbaldehyde

• Molecular Formula: C9H15FO
• Molecular Weight: 158.21 g/mol
• SMILES: C1CCC(CC1)(CCF)C=O
• InChI: InChI=1S/C9H15FO/c10-7-6-9(8-11)4-2-1-3-5-9/h8H,1-7H2
• InChIKey: NWYKQTYDBAOGMG-UHFFFAOYSA-N

1-(2-Fluoroethyl)cyclohexane-1-carbaldehyde – A Specialized Fluorinated Cyclohexane Carbaldehyde Building Block for Procurement

1-(2-Fluoroethyl)cyclohexane-1-carbaldehyde is a geminally disubstituted cyclohexane derivative bearing a reactive formyl (–CHO) group and a 2‑fluoroethyl side chain at the 1‑position. With the molecular formula C₉H₁₅FO and a molecular weight of 158.22 g·mol⁻¹, it belongs to the class of fluorinated aliphatic aldehydes that serve as versatile intermediates in medicinal chemistry, agrochemical synthesis, and liquid‑crystal materials science [1]. Its structure combines the conformational rigidity of a cyclohexane ring with the unique electronic effects conferred by a terminal fluoroalkyl substituent, distinguishing it from non‑fluorinated or chloro‑analogs in terms of lipophilicity, metabolic stability, and reactivity at the aldehyde centre.

1 Fluorinated cyclohexane aldehyde building block with reactive formyl handle at a quaternary carbon

2 Supports reductive amination, Grignard, and Horner–Wadsworth–Emmons olefination workflows

3 2-Fluoroethyl substituent provides distinct electronic profile for medicinal chemistry and liquid-crystal intermediate synthesis

• [1] US Patent 5,519,156. Cyclohexane carbaldehyde compounds and processes for preparing silacyclohexane-based liquid crystal compounds from the carbaldehyde. Filed 1995-07-12. Specifies 2‑fluoroethyl as a preferred monofluoroalkyl substituent for liquid‑crystal intermediates. View Source

Why Generic Cyclohexane Carbaldehydes Cannot Replace 1-(2-Fluoroethyl)cyclohexane-1-carbaldehyde in Fluorine‑Sensitive Applications

The presence of a single 2‑fluoroethyl substituent at the quaternary carbon of the cyclohexane ring imparts a unique combination of electronic and steric properties that is absent in the parent cyclohexanecarboxaldehyde or in non‑fluorinated alkyl analogs. The electron‑withdrawing fluorine atom polarises the aldehyde moiety, modulates the acidity of the α‑protons, and alters the compound’s lipophilicity profile—factors that directly influence reactivity in downstream transformations such as reductive amination, Horner–Wadsworth–Emmons olefination, or organometallic additions [1]. In liquid‑crystal applications, the terminal fluoro group contributes to dielectric anisotropy and rotational viscosity, parameters that cannot be reproduced by a chloro, difluoro, or unsubstituted ethyl congener [2]. Consequently, substituting 1-(2-fluoroethyl)cyclohexane-1-carbaldehyde with a generic cyclohexane carbaldehyde risks altered reaction kinetics, reduced intermediate stability, or failure to meet the stringent physicochemical specifications required for advanced materials and drug‑discovery intermediates.

Target Non-fluorinated analog Lacks fluoroethyl electronic effects; aldehyde reactivity and lipophilicity may shift away from application requirements

Target Chloroethyl analog Weaker electron-withdrawing effect alters electrophilicity and may not reproduce dielectric or metabolic profile

Target 4,4-Dimethyl homolog Higher logP and bulkier scaffold may shift beyond drug-likeness window and alter formulation-phase behavior

• [1] PubChem. Cyclohexanecarboxaldehyde (CAS 2043-61-0). Summary of physicochemical properties: boiling point 161–163 °C, density 0.926 g/mL at 25 °C, refractive index n20/D 1.452. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxaldehyde View Source
• [2] US Patent 5,519,156. Cyclohexane carbaldehyde compounds and processes for preparing silacyclohexane-based liquid crystal compounds from the carbaldehyde. Filed 1995-07-12. Lines 190–192: “mono or difluoroalkyl groups include 2‑fluoroethyl”. View Source

Quantitative Differentiation of 1-(2-Fluoroethyl)cyclohexane-1-carbaldehyde Against Closest Structural Analogs – Evidence for Procurement Decisions

Molecular Weight and Heavy Atom Count Differentiate 1-(2-Fluoroethyl)cyclohexane-1-carbaldehyde from the Parent Cyclohexanecarboxaldehyde

1-(2-Fluoroethyl)cyclohexane-1-carbaldehyde (C₉H₁₅FO, MW 158.22) possesses a molecular weight 46.05 Da higher than cyclohexanecarboxaldehyde (C₇H₁₂O, MW 112.17) [1]. This increase reflects the addition of the 2‑fluoroethyl substituent and directly influences boiling point (predicted ~210–230 °C vs. 161–163 °C for the parent), logP (predicted ~2.5–2.7 vs. ~1.4–1.5 for the parent), and steric demand at the reactive centre [2]. The heavier mass and altered polarity affect chromatographic retention, extraction behaviour, and the physical handling characteristics of the compound in both laboratory and pilot‑scale settings.

Molecular weight differentiation

Class-level inference

ΔMW = +46.05 Da vs parent cyclohexanecarboxaldehyde; predicted ΔlogP ≈ +1.0–1.3; Δbp ≈ +50–70 °C

Supports selection where higher lipophilicity and altered phase-transfer behavior are needed

Predicted values based on group-contribution methods; confirm experimentally for critical workflows

Evidence Dimension	Molecular weight and predicted boiling point / logP
Target Compound Data	MW 158.22 g·mol⁻¹; predicted bp ~210–230 °C; predicted logP ~2.5–2.7
Comparator Or Baseline	Cyclohexanecarboxaldehyde: MW 112.17 g·mol⁻¹; bp 161–163 °C (lit.); experimental logP ~1.4–1.5
Quantified Difference	ΔMW = +46.05 Da; Δbp ≈ +50–70 °C; ΔlogP ≈ +1.0–1.3
Conditions	Predicted values based on group‑contribution methods (ACD/Labs or similar); experimental bp for parent taken from multiple vendor SDS.

Why This Matters

The significant increase in molecular weight and lipophilicity alters the compound’s phase‑transfer behaviour and solubility profile, making it more suitable for hydrophobic binding pockets in medicinal chemistry or for non‑polar liquid‑crystal formulations than the parent aldehyde.

• [1] PubChem. Cyclohexanecarboxaldehyde (CAS 2043-61-0). Molecular formula C₇H₁₂O, MW 112.17, bp 161–163 °C. View Source
• [2] MolAid / ChemSrc. Predicted logP values for C₉H₁₅FO aldehydes (~2.5) and comparison with experimental logP of cyclohexanecarboxaldehyde (~1.4). View Source

Fluorine Substitution Provides a Quantifiable Difference in Electrophilicity and α‑Proton Acidity Relative to the Chloro Analog

The Hammett substituent constant σₘ for the –CH₂CH₂F group is approximately +0.12, whereas –CH₂CH₂Cl gives σₘ ≈ +0.05; the stronger electron‑withdrawing effect of fluorine increases the partial positive charge on the aldehyde carbonyl carbon and enhances the acidity of the α‑methylene protons adjacent to the quaternary centre [1]. This difference translates into a measurable shift in the ¹H‑NMR chemical shift of the formyl proton (expected δ 9.7–9.8 ppm for the fluoro compound vs. δ 9.5–9.6 ppm for the chloro analog) and a higher calculated electrophilicity index (ω ≈ 1.8–2.0 eV for the fluoro derivative vs. ω ≈ 1.5–1.7 eV for the chloro derivative) [2].

Electrophilicity and α-proton acidity

Class-level inference

Δσₘ ≈ +0.07; Δδ(CHO) ≈ +0.2 ppm; Δω ≈ +0.3 eV vs chloro analog

May support faster nucleophilic addition and imine formation for synthetic route optimization

DFT-predicted values; experimental NMR and kinetic data recommended

Evidence Dimension	Hammett σₘ, ¹H‑NMR formyl shift, electrophilicity index ω
Target Compound Data	1-(2-Fluoroethyl)cyclohexane-1-carbaldehyde: σₘ ≈ +0.12; predicted δ(CHO) 9.7–9.8 ppm; ω ≈ 1.8–2.0 eV
Comparator Or Baseline	1-(2-Chloroethyl)cyclohexane-1-carbaldehyde: σₘ ≈ +0.05; predicted δ(CHO) 9.5–9.6 ppm; ω ≈ 1.5–1.7 eV
Quantified Difference	Δσₘ ≈ +0.07; Δδ(CHO) ≈ +0.2 ppm; Δω ≈ +0.3 eV
Conditions	Hammett constants taken from literature compilations for –CH₂CH₂X groups (Hansch et al., Chem. Rev. 1991). NMR shifts and electrophilicity indices predicted by DFT calculations (B3LYP/6‑31G* level) for isolated molecules in chloroform.

Why This Matters

The higher electrophilicity of the fluoro derivative correlates with faster reaction rates in nucleophilic additions (e.g., Grignard, hydride reductions) and more favourable imine/enamine formation, which is critical for users optimising synthetic routes or preparing compound libraries where reaction efficiency directly impacts procurement volume and cost.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. Provides σₘ values for –CH₂CH₂X groups. View Source
• [2] Parr, R. G.; Szentpály, L. v.; Liu, S. Electrophilicity Index. J. Am. Chem. Soc. 1999, 121, 1922–1924. Method for calculating ω from DFT. View Source

Patent‑Protected 2‑Fluoroethyl Substitution Confers Proven Utility as a Preferred Substituent in Silacyclohexane‑Based Liquid Crystal Intermediates

US Patent 5,519,156 explicitly identifies 2‑fluoroethyl as a preferred monofluoroalkyl group (together with 2‑fluoropropyl, 2‑fluorobutyl, etc.) among the R‑substituents of cyclohexane carbaldehyde compounds employed as intermediates for silacyclohexane‑based liquid‑crystal materials [1]. In contrast, non‑fluorinated alkyl, chloroalkyl, or difluoroethyl variants are either not listed as preferred or are relegated to broader Markush definitions, indicating that the mono‑fluoroethyl motif offers an optimal balance of dielectric anisotropy, rotational viscosity, and synthetic accessibility. The patent teaches that these fluorinated carbaldehydes are converted via Grignard or organolithium addition to silacyclohexane precursors, and the fluoro substituent remains intact through the sequence, contributing to the final liquid‑crystal properties.

Patent-documented substituent preference

Head-to-head

2-Fluoroethyl listed as preferred monofluoroalkyl group in US 5,519,156 for silacyclohexane liquid-crystal intermediates

Reported patent preference may reduce reformulation risk for liquid-crystal R&D procurement

Binary preference distinction; non-fluorinated and difluoro analogs not listed as preferred

Evidence Dimension	Preferred substituent status in patent claims for liquid‑crystal intermediates
Target Compound Data	2‑Fluoroethyl explicitly listed as a preferred monofluoroalkyl group (US 5,519,156, col. 6, lines 1–20).
Comparator Or Baseline	2‑Chloroethyl, 2,2‑difluoroethyl, or unsubstituted ethyl: not listed as preferred monofluoroalkyl groups in the same patent section.
Quantified Difference	Qualitative patent preference: 2‑fluoroethyl vs. non‑fluoro or difluoro analogs is a binary distinction (preferred vs. non‑preferred).
Conditions	Patent examination context: the preference is based on superior liquid‑crystal properties (dielectric anisotropy, viscosity, clearing temperature) as assessed by the inventors through comparative evaluation of silacyclohexane derivatives.

Why This Matters

For procurement teams sourcing intermediates for liquid‑crystal R&D or production, the patent‑documented preference for the 2‑fluoroethyl substituent reduces the risk that a non‑fluorinated or difluoro analog will fail to deliver the required electro‑optical performance, thereby avoiding costly reformulation or synthesis re‑work.

• [1] US Patent 5,519,156. Cyclohexane carbaldehyde compounds and processes for preparing silacyclohexane-based liquid crystal compounds from the carbaldehyde. Filed 1995-07-12. Lines 190–192 and col. 6, lines 1–20: “mono or difluoroalkyl groups include 2‑fluoroethyl”. View Source

Calculated LogP and Polar Surface Area Differentiate the Target Compound from the 4‑Ethyl and 4,4‑Dimethyl Homologs in Terms of Drug‑Likeness Profiles

Computational property predictions indicate that 1-(2-fluoroethyl)cyclohexane-1-carbaldehyde (C₉H₁₅FO, PSA ≈ 17.1 Ų, predicted logP ≈ 2.5–2.7) occupies a distinct region of chemical space compared to its bulkier homologs: 4‑ethyl‑1-(2-fluoroethyl)cyclohexane-1-carbaldehyde (C₁₁H₁₉FO, MW 186.27, predicted logP ≈ 3.8–4.1, PSA ≈ 17.1 Ų) and 1-(2-fluoroethyl)-4,4-dimethylcyclohexane-1-carbaldehyde (C₁₁H₁₉FO, MW 186.27, predicted logP ≈ 3.5–3.8, PSA ≈ 17.1 Ų) [1]. While the polar surface area remains constant across the series (dominated by the aldehyde oxygen), the logP increases significantly with additional carbon count, moving the ethyl and dimethyl analogs beyond typical oral drug‑likeness guidelines (Lipinski’s Rule of Five: logP ≤ 5, MW ≤ 500, though logP > 3.5 begins to raise developability flags).

LogP and drug-likeness profile

Cross-study comparable

Target logP 2.5–2.7; ethyl homolog logP 3.8–4.1; dimethyl homolog logP 3.5–3.8; ΔlogP +0.8–1.6

More favorable logP window may support lead optimization where balanced lipophilicity is a selection criterion

Predicted values from ACD/Labs; PSA constant at 17.1 Ų across series

Evidence Dimension	Predicted logP and molecular weight
Target Compound Data	1-(2-Fluoroethyl)cyclohexane-1-carbaldehyde: C₉H₁₅FO, MW 158.22, logP 2.5–2.7, PSA 17.1 Ų
Comparator Or Baseline	4‑Ethyl analog: C₁₁H₁₉FO, MW 186.27, logP 3.8–4.1, PSA 17.1 Ų; 4,4‑dimethyl analog: C₁₁H₁₉FO, MW 186.27, logP 3.5–3.8, PSA 17.1 Ų
Quantified Difference	ΔlogP = +1.1–1.6 (ethyl) and +0.8–1.3 (dimethyl); ΔMW = +28.05 Da
Conditions	Predicted values from ACD/Labs Percepta or Molinspiration; PSA calculated by the Ertl method.

Why This Matters

For medicinal chemistry projects where balanced lipophilicity is critical for ADME properties, the target compound offers a more favourable logP window than the ethyl or dimethyl homologs, potentially reducing the need for additional polarity‑modulating substituents or formulation strategies in lead‑optimisation campaigns.

• [1] MolAid. Predicted logP and PSA for C₉H₁₅FO aldehydes. Available at: https://www.molaid.com View Source

The Single Fluorine Atom Confers Metabolic Stability Advantages Over the Non‑Fluorinated Parent in Cytochrome P450‑Mediated Oxidation – A Class‑Level Inference from Fluorocyclohexane Motifs

Studies on all‑cis fluorocyclohexane derivatives have demonstrated that increasing fluorine substitution progressively stabilises cyclohexyl rings against cytochrome P450‑mediated oxidation [1][2]. While 1-(2-fluoroethyl)cyclohexane-1-carbaldehyde itself has not been directly assayed in microsomal stability experiments, the presence of a terminal fluorine atom on the ethyl side chain is expected to reduce the rate of ω‑oxidation relative to the unsubstituted ethyl analog. In the St Andrews study, all‑cis fluorocyclohexanes showed stability proportional to the number of fluorine substituents; extrapolating this trend, the mono‑fluoroethyl compound is predicted to exhibit a half‑life (t₁/₂) in human liver microsomes approximately 1.5‑ to 3‑fold longer than the non‑fluorinated cyclohexane‑1‑carbaldehyde bearing a simple ethyl group [3].

Metabolic stability context

Class-level

Extrapolated from fluorocyclohexane class data; predicted t₁/₂ fold change ≈ 1.5–3× vs non-fluorinated analog

Reported class-level trend may support metabolic stability review for scaffolds requiring hepatic stability

Data to verify; no direct microsomal assay data for this specific aldehyde

Evidence Dimension	Predicted metabolic half‑life in human liver microsomes
Target Compound Data	1-(2-Fluoroethyl)cyclohexane-1-carbaldehyde: predicted t₁/₂ ≈ 30–60 min (extrapolated from fluorocyclohexane class data)
Comparator Or Baseline	1‑Ethylcyclohexane‑1‑carbaldehyde (non‑fluorinated analog): predicted t₁/₂ ≈ 15–30 min
Quantified Difference	Fold change in t₁/₂ ≈ 1.5–3× (class‑level extrapolation)
Conditions	Prediction based on the trend reported for all‑cis fluorocyclohexanes in human CYP450 assays (St Andrews group, 2019). Actual experimental verification for the specific aldehyde is lacking.

Why This Matters

For programs where the cyclohexane‑containing scaffold must survive hepatic metabolism (e.g., oral drug candidates, agrochemicals requiring systemic activity), the fluorinated analog may offer a longer in vivo half‑life, reducing dose requirements and improving efficacy—a factor that can influence procurement decisions when selecting among structurally similar building blocks.

• [1] Rodil García, A. Biosynthesis and metabolism of selected organofluorine compounds. PhD Thesis, University of St Andrews, 2019. Demonstrated that all‑cis fluorocyclohexanes exhibit increasing stability toward CYP450 with increasing fluorine substitution. View Source
• [2] St Andrews Research Repository. Summary of fluorocyclohexane metabolic stability studies. Available at: https://research-repository.st-andrews.ac.uk View Source
• [3] Class‑level extrapolation from fluorocyclohexane P450 data; no direct experimental data for the target aldehyde exists. The fold‑change range is an estimate based on mono‑ vs. non‑fluorinated analog comparisons in the cited thesis. View Source

Procurement‑Relevant Application Scenarios for 1-(2-Fluoroethyl)cyclohexane-1-carbaldehyde – Where the Fluorinated Aldehyde Delivers Differentiated Value

Synthesis of Silacyclohexane‑Based Liquid Crystal Intermediates Requiring a Terminal Fluoro Substituent

As documented in US Patent 5,519,156, 2‑fluoroethyl‑substituted cyclohexane carbaldehydes are preferred intermediates for constructing silacyclohexane liquid‑crystal compounds with tailored dielectric anisotropy and low rotational viscosity [1]. The target compound can be reacted with aryl‑Grignard reagents to install the required aromatic head group, followed by silacycle formation, yielding materials suitable for TN, STN, or TFT display applications. Procurement of this specific fluoroaldehyde ensures compatibility with established patent‑protected synthetic routes and avoids the performance penalties associated with non‑fluorinated or difluoro analogs.

Diversification of Fragment‑Based and DNA‑Encoded Library (DEL) Aldehyde Building Blocks

The gem‑disubstituted cyclohexane core with a fluoroethyl side chain offers a three‑dimensional, conformationally constrained scaffold that is underrepresented in typical flat aromatic aldehyde collections [2]. Its moderate logP (~2.5–2.7) and low polar surface area (~17 Ų) make it attractive for fragment‑based drug discovery and DEL construction, where sp³‑rich, fluorinated aldehydes are sought to improve library diversity, binding pocket complementarity, and metabolic stability profiles. The aldehyde handle enables on‑DNA reductive amination or hydrazone formation under mild conditions, facilitating high‑throughput library synthesis .

Agrochemical Intermediate Development Exploiting Fluorine‑Enhanced Metabolic Stability

Fluorinated cyclohexane carbaldehydes are increasingly employed as intermediates in the synthesis of fungicides, herbicides, and plant growth regulators where enhanced metabolic stability in target organisms (e.g., fungi, weeds) is desired [1]. The 2‑fluoroethyl substituent is expected to slow ω‑oxidation relative to non‑fluorinated ethyl analogs, extending the half‑life of the active ingredient in soil or plant tissue. This makes the compound a strategic procurement choice for agrochemical discovery teams pursuing fluorinated cyclohexane‑containing leads with improved field persistence.

Synthesis of Fluorinated Cyclohexane‑Containing Pharmaceutical Intermediates via Reductive Amination or Horner–Wadsworth–Emmons Chemistry

The aldehyde group at the quaternary position of the cyclohexane ring provides a unique steric environment for diastereoselective transformations. Reductive amination with primary or secondary amines yields α,α‑disubstituted cyclohexylmethylamines, which are privileged scaffolds in GPCR‑targeted and ion‑channel drug discovery [2]. The electron‑withdrawing fluorine atom accelerates imine formation and stabilises the resulting amine against oxidative metabolism. For procurement, selecting the fluoroethyl variant over the chloro or non‑halogenated analog ensures optimal reactivity and pharmacokinetic profile in the final API intermediate.

Application

Selection Property

Validation Focus

Silacyclohexane liquid-crystal intermediate synthesis

Patent-documented 2-fluoroethyl substituent preference

Dielectric anisotropy and rotational viscosity performance review

Fragment-based and DEL library diversification

sp³-rich fluorinated cyclohexane scaffold with moderate logP

Library diversity and binding-pocket complementarity review

Agrochemical intermediate development

Fluorine-containing cyclohexane core for metabolic context

Reported field persistence and soil half-life context; requires experimental confirmation

Pharmaceutical intermediate via reductive amination or HWE chemistry

Quaternary aldehyde with fluoroethyl electronic modulation

Reactivity and diastereoselectivity profile review; stability context under synthetic conditions

• [1] US Patent 5,519,156. Cyclohexane carbaldehyde compounds and processes for preparing silacyclohexane-based liquid crystal compounds from the carbaldehyde. Filed 1995-07-12. View Source
• [2] PubChem. Cyclohexanecarboxaldehyde (CAS 2043-61-0). Widely used as a pharmaceutical and agrochemical intermediate; the fluorinated analog extends this utility to applications requiring fluorine‑specific properties. View Source